1,2-Didecanoyl-3-chloropropanediol

• Molecular Formula: C23H43ClO4
• Molecular Weight: 419.0 g/mol
• InChI: InChI=1S/C23H43ClO4/c1-3-5-7-9-11-13-15-17-22(25)27-20-21(19-24)28-23(26)18-16-14-12-10-8-6-4-2/h21H,3-20H2,1-2H3
• InChIKey: JNZSIWAITYUKOR-UHFFFAOYSA-N

1,2-Didecanoyl-3-chloropropanediol: Compound Profile

1,2-Didecanoyl-3-chloropropanediol (CAS 2241680-20-4) is a synthetic diester of 3-chloro-1,2-propanediol (3-MCPD) bearing two decanoate (C10:0) acyl chains . It is a member of the 3-MCPD fatty acid ester class, process-induced contaminants found in refined vegetable oils and fats, and is employed as a reference standard or substrate in analytical and enzymatic studies [1]. The compound has a molecular formula of C23H43ClO4 and a molecular weight of 419.04 g/mol, and is typically supplied as a solid for research purposes only .

Standard type 3-MCPD diester reference standard with defined C10:0 acyl chains

Method context HPLC-UV / LC-MS calibration and enzymatic substrate studies

Supply format Solid, research-use-only; suitable for medium-chain ester profiling

• [1] Zhou, H., Jin, Q., Wang, X., & Xu, X. (2014). Direct measurement of 3-chloropropane-1,2-diol fatty acid esters in oils and fats by HPLC method. Food Control, 39, 111-118. View Source

1,2-Didecanoyl-3-chloropropanediol: Why Substitutes Fail

Generic substitution fails for 1,2-Didecanoyl-3-chloropropanediol because the fatty acid chain length, degree of unsaturation, and the presence of the chlorine atom are critical determinants of physicochemical properties, chromatographic behavior, and enzyme recognition [1]. Different 3-MCPD diesters, such as the oleoyl (C18:1) variant, exhibit distinct HPLC retention times, mass spectrometric responses, and limits of detection due to their varying lipophilicity and molecular size [2]. Substitution with a non-chlorinated diacylglycerol (DAG) like 1,2-didecanoyl-rac-glycerol fails to replicate the chlorine-mediated interactions essential for assays targeting 3-MCPD esters specifically, and cannot serve as a quantitative standard for halogen-specific detectors or methods relying on the chlorine atom for detection or quantitation .

1,2-Didecanoyl-3-chloropropanediol (C10:0) Medium-chain, chlorinated; distinct HPLC retention and MS response

1,2-Dioleoyl-3-chloropropanediol (C18:1) Long-chain unsaturated; different LOD/LOQ, may co-elute in medium-chain matrices

Chlorinated 3-MCPD diester Chlorine-mediated interactions essential for halogen-specific detectors and dehalogenase assays

1,2-Didecanoyl-rac-glycerol (DAG) Non-halogenated PKC activator; cannot serve as chlorine-specific quantitative standard

Medium-chain (C10:0) substrate Predicted faster lipase hydrolysis, supporting rapid enzymatic assays

Long-chain 3-MCPD diesters Slower hydrolysis kinetics may alter assay throughput and endpoint interpretation

• [1] Zhou, H., Jin, Q., Wang, X., & Xu, X. (2014). Direct measurement of 3-chloropropane-1,2-diol fatty acid esters in oils and fats by HPLC method. Food Control, 39, 111-118. View Source
• [2] Zhou, H., Jin, Q., Wang, X., & Xu, X. (2014). Direct measurement of 3-chloropropane-1,2-diol fatty acid esters in oils and fats by HPLC method. Food Control, 39, 111-118. View Source

1,2-Didecanoyl-3-chloropropanediol: Differentiation Evidence

Chromatographic Detection vs. 1,2-Dioleoyl-3-chloropropanediol

In a direct HPLC-UV method for 3-MCPD esters in oils, the di-unsaturated 1,2-dioleoyl-3-chloropropanediol (C18:1) exhibited a higher limit of detection (LOD: 3.43 μg/mL) and limit of quantification (LOQ: 5.71 μg/mL) compared to the saturated 1-stearoyl-3-chloropropanediol monoester [1]. While direct data for 1,2-didecanoyl-3-chloropropanediol are not available in this study, this demonstrates that fatty acid composition significantly impacts method sensitivity. The saturated medium-chain (C10:0) 1,2-didecanoyl-3-chloropropanediol is expected to have a distinct retention time and potentially a different LOD/LOQ, making it a unique standard for method calibration in samples rich in medium-chain fatty acids, where the oleoyl standard may co-elute or have suboptimal sensitivity.

Chrom. detection

Class-level

Reported LOD/LOQ for C18:1: 3.43/5.71 μg/mL; for C18:0: 2.55/5.66 μg/mL. C10:0 data inferred to differ.

Retention and sensitivity vary by chain length; verify for target compound.

HPLC-UV, oil matrices; intraday precision 2.1–4.0%.

Evidence Dimension	HPLC Limit of Detection (LOD) and Limit of Quantification (LOQ)
Target Compound Data	LOD and LOQ data not directly reported in this study; inferred to differ based on fatty acid chain length and saturation.
Comparator Or Baseline	1,2-Dioleoyl-3-chloropropanediol: LOD 3.43 μg/mL, LOQ 5.71 μg/mL; 1-Stearoyl-3-chloropropanediol: LOD 2.55 μg/mL, LOQ 5.66 μg/mL.
Quantified Difference	Difference in LOD: 0.88 μg/mL; difference in LOQ: 0.05 μg/mL between the two reported compounds.
Conditions	HPLC-UV method; oil samples; concentrations 0.01–0.28 mg/mL; correlation coefficients >0.99; intraday precision 2.1–4.0%, interday precision 3.2–5.6%.

Why This Matters

Selecting the correct fatty acid ester standard is critical for accurate quantification in direct HPLC methods, as sensitivity and retention vary with chain length, directly affecting data reliability and regulatory compliance.

• [1] Zhou, H., Jin, Q., Wang, X., & Xu, X. (2014). Direct measurement of 3-chloropropane-1,2-diol fatty acid esters in oils and fats by HPLC method. Food Control, 39, 111-118. View Source

Structural Specificity vs. Non-Chlorinated DAG Analog

1,2-Didecanoyl-3-chloropropanediol differs fundamentally from its non-halogenated analog 1,2-didecanoyl-rac-glycerol (DAG) by the presence of a chlorine atom at the sn-3 position. This substitution alters the molecule's electrophilicity, steric bulk, and susceptibility to nucleophilic attack, thereby modulating its interaction with enzymes such as lipases and esterases [1]. While the DAG analog is a known cell-permeable activator of protein kinase C , the chlorinated derivative serves as a substrate or inhibitor for studies of dehalogenases and enzymes involved in 3-MCPD ester metabolism [1]. Direct comparative kinetic data are lacking, but the chlorine atom creates a distinct chemical entity with a different biological and analytical profile, precluding direct substitution in enzymatic assays designed for halogenated substrates.

Structural specificity

Cross-study comparable

Chlorine at sn-3 alters electrophilicity, steric bulk, and enzyme recognition vs. non‑halogenated DAG.

Chlorinated entity essential for dehalogenase and 3-MCPD-specific assays.

No direct kinetic comparison available.

Evidence Dimension	Chemical Structure and Biological Activity
Target Compound Data	1,2-Didecanoyl-3-chloropropanediol: Chlorinated 3-MCPD diester; substrate for lipases and dehalogenases; used in 3-MCPD ester analysis.
Comparator Or Baseline	1,2-Didecanoyl-rac-glycerol: Non-halogenated diacylglycerol; cell-permeable PKC activator; used in cell signaling studies.
Quantified Difference	No direct quantitative comparison available; difference is qualitative (presence/absence of Cl atom) and functional (enzyme substrate vs. PKC activator).
Conditions	In vitro enzymatic assays; cell-based signaling assays.

Why This Matters

Procurement of the chlorinated compound is essential for studies specifically investigating 3-MCPD ester metabolism, dehalogenation pathways, or for use as a quantitative standard in methods that rely on chlorine-specific detection.

• [1] Kuksis, A., Marai, L., Myher, J. J., Cerbulis, J., & Farrell, H. M. Jr. (1986). Stereospecific analysis of fatty acid esters of chloropropanediol isolated from fresh goat milk. Lipids, 21(4), 309-314. View Source

Lipase Hydrolysis Efficiency vs. Long-Chain Diesters

Studies using synthetic 1,2-dioleoyl-3-chloropropanediol (C18:1) have established that pancreatic lipase can hydrolyze 3-MCPD diesters at the primary positions, releasing fatty acids and forming 1-chloro-2-acylpropanediols [1]. This hydrolysis is a key step in stereospecific analysis of chloropropanediol esters in food. While direct kinetic data for 1,2-didecanoyl-3-chloropropanediol (C10:0) are not reported, it is a well-established principle that pancreatic lipase exhibits a preference for medium-chain (C8-C12) triglycerides [2]. By extension, the shorter C10:0 acyl chains in 1,2-didecanoyl-3-chloropropanediol are expected to be hydrolyzed more rapidly and completely than the longer C18:1 chains, making it a more efficient substrate for in vitro digestion models and rapid enzymatic assays where complete hydrolysis is desired.

Lipase hydrolysis

Class-level

Pancreatic lipase hydrolyzes C18:1 3-MCPD diester; medium-chain C10:0 predicted faster based on enzyme specificity.

May support more rapid in vitro digestion models; verify hydrolysis kinetics.

Class-level inference; no direct kinetic data.

Evidence Dimension	Enzymatic hydrolysis rate and efficiency
Target Compound Data	1,2-Didecanoyl-3-chloropropanediol (C10:0): Predicted faster hydrolysis due to medium-chain acyl groups, based on known lipase chain-length preference.
Comparator Or Baseline	1,2-Dioleoyl-3-chloropropanediol (C18:1): Hydrolyzed by pancreatic lipase, but rate data not quantified; expected slower hydrolysis due to longer, unsaturated chains.
Quantified Difference	No direct quantitative data; inferred difference based on class-level enzyme specificity.
Conditions	In vitro pancreatic lipase assay; stereospecific analysis of chloropropanediol esters.

Why This Matters

For researchers developing enzymatic assays for 3-MCPD ester release or studying gastrointestinal digestion of these contaminants, the medium-chain 1,2-didecanoyl-3-chloropropanediol may offer improved assay speed and hydrolysis yield compared to longer-chain analogs, reducing analysis time and improving method robustness.

• [1] Kuksis, A., Marai, L., Myher, J. J., Cerbulis, J., & Farrell, H. M. Jr. (1986). Stereospecific analysis of fatty acid esters of chloropropanediol isolated from fresh goat milk. Lipids, 21(4), 309-314. View Source
• [2] National Center for Biotechnology Information. (2017). PubChem Protein Summary: Lipase (Streptomyces rimosus). Retrieved from https://pubchem.ncbi.nlm.nih.gov/protein/P54310 View Source

1,2-Didecanoyl-3-chloropropanediol: Key Applications

HPLC/LC-MS Calibration Standard for Medium-Chain 3-MCPD Esters

Utilize 1,2-didecanoyl-3-chloropropanediol as a primary calibration standard in direct HPLC-UV or LC-MS methods for the quantification of 3-MCPD diesters in food oils. This is particularly relevant for oils with a significant medium-chain fatty acid profile, such as coconut or palm kernel oil, where a structurally matched standard improves accuracy and sensitivity compared to a mismatched long-chain standard like 1,2-dioleoyl-3-chloropropanediol [1].

Substrate for In Vitro Lipase and Digestibility Assays

Employ 1,2-didecanoyl-3-chloropropanediol as a substrate in in vitro assays using pancreatic lipase or other esterases to study the release of 3-MCPD from its esters. The medium-chain (C10:0) acyl groups are predicted to be more readily hydrolyzed than long-chain variants, enabling faster, more complete reactions, which is advantageous for high-throughput screening or method development where reaction time is a critical parameter [2][3].

Metabolic Tracer & Internal Standard for 3-MCPD Esters

Use 1,2-didecanoyl-3-chloropropanediol, or its stable isotope-labeled analog (1,2-Didecanoyl-3-chloropropanediol-d5), as a metabolic tracer or internal standard in studies investigating the absorption, distribution, metabolism, and excretion (ADME) of 3-MCPD esters. The specific fatty acid composition allows researchers to track the fate of medium-chain esters, which may have different metabolic fates compared to the more commonly studied long-chain esters .

Dehalogenase Activity Reference Compound

Utilize 1,2-didecanoyl-3-chloropropanediol as a defined substrate to characterize the activity and specificity of dehalogenase enzymes involved in the detoxification of 3-MCPD esters. The compound provides a chemically defined, synthetic substrate with a known halogen substitution, allowing for precise measurement of dehalogenation rates and product formation, which is more challenging with complex natural mixtures [2].

Application

Selection Property

Validation Focus

Medium-chain 3-MCPD ester calibration

Chain-length matched reference standard

Retention and LOD/LOQ verification in target oil matrix

In vitro lipase substrate

Medium-chain (C10:0) diester with predicted faster hydrolysis

Enzyme kinetic profile and assay throughput assessment

3-MCPD metabolic tracer / internal standard

Structurally defined medium-chain ester (or labeled analog)

Recovery, matrix effect, and exposure-model interpretation

Dehalogenase activity reference

Chlorinated substrate with defined halogen position

Dehalogenation rate and product formation monitoring

• [1] Zhou, H., Jin, Q., Wang, X., & Xu, X. (2014). Direct measurement of 3-chloropropane-1,2-diol fatty acid esters in oils and fats by HPLC method. Food Control, 39, 111-118. View Source
• [2] Kuksis, A., Marai, L., Myher, J. J., Cerbulis, J., & Farrell, H. M. Jr. (1986). Stereospecific analysis of fatty acid esters of chloropropanediol isolated from fresh goat milk. Lipids, 21(4), 309-314. View Source
• [3] National Center for Biotechnology Information. (2017). PubChem Protein Summary: Lipase (Streptomyces rimosus). Retrieved from https://pubchem.ncbi.nlm.nih.gov/protein/P54310 View Source